Cas no 1393566-50-1 (2-Bromo-4-chloro-6-fluoropyridine)

• Product Name: 2-Bromo-4-chloro-6-fluoropyridine
• CAS No: 1393566-50-1
• MF: C₅H₂BrClFN
• MW: 210.431482791901
• CID: 4732891
• Update Time: 2025-10-28

2-Bromo-4-chloro-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-CHLORO-6-FLUOROPYRIDINE
• AB83180
• 2-Bromo-4-chloro-6-fluoropyridine

• Inchi： 1S/C5H2BrClFN/c6-4-1-3(7)2-5(8)9-4/h1-2H
• InChI Key： SLBYCSDKYZEIMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-4-chloro-6-fluoropyridine

Professional Introduction to 2-Bromo-4-chloro-6-fluoropyridine (CAS No: 1393566-50-1)

2-Bromo-4-chloro-6-fluoropyridine, with the chemical formula C₅H₂BrClFN, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel drugs targeting neurological and inflammatory disorders. Its unique structural features, including the presence of bromine, chlorine, and fluorine substituents, make it a valuable building block for medicinal chemists seeking to optimize drug efficacy and selectivity.

The< strong>fluoropyridine scaffold is widely recognized for its pharmacological significance due to its ability to enhance metabolic stability, binding affinity, and bioavailability of therapeutic agents. The introduction of halogen atoms into the pyridine ring further modulates these properties, leading to compounds with improved pharmacokinetic profiles. In recent years, 2-bromo-4-chloro-6-fluoropyridine has been extensively explored in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling applications of 2-bromo-4-chloro-6-fluoropyridine is in the development of tyrosine kinase inhibitors (TKIs), which are critical in treating cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating potent inhibitors of Janus kinases (JAKs), which play a pivotal role in immune signaling pathways. The bromo and chloro substituents facilitate nucleophilic aromatic substitution reactions, enabling the construction of complex molecular architectures with high precision. Furthermore, the fluorine atom enhances the lipophilicity of the resulting compounds, improving their cellular penetration and target interaction.

In addition to its role in anticancer therapy, 2-bromo-4-chloro-6-fluoropyridine has been employed in the synthesis of antiviral drugs. Recent research highlights its incorporation into molecules targeting viral proteases and polymerases, which are essential for viral replication. The halogenated pyridine core contributes to the binding affinity of these inhibitors by forming multiple hydrogen bonds and hydrophobic interactions with viral proteins. This has led to the discovery of several lead compounds with promising antiviral activity.

The agrochemical industry has also benefited from the use of 2-bromo-4-chloro-6-fluoropyridine as a key intermediate in developing novel pesticides and herbicides. Its structural motifs are often incorporated into molecules that disrupt essential enzymatic pathways in pests, offering effective crop protection solutions. The versatility of this compound allows for rapid diversification of chemical libraries, enabling high-throughput screening for biologically active derivatives.

The synthesis of 2-bromo-4-chloro-6-fluoropyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Common synthetic routes include halogenation reactions followed by functional group modifications. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have further streamlined its preparation, allowing for scalable production under mild conditions. These synthetic methodologies ensure high purity and yield, making it a reliable reagent for industrial applications.

The pharmacological evaluation of derivatives derived from 2-bromo-4-chloro-6-fluoropyridine has revealed several promising candidates with therapeutic potential. For example, modifications at the bromo and chloro positions have led to compounds exhibiting potent inhibitory effects on enzymes involved in pain signaling pathways. This underscores the importance of structural optimization in achieving desired pharmacological outcomes.

In conclusion, 2-bromo-4-chloro-6-fluoropyridine (CAS No: 1393566-50-1) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, the significance of this compound is expected to grow further, driving advancements in drug discovery and agricultural science.